Cas no 1015844-32-2 (4-(propan-2-yloxy)-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde)

• Product Name: 4-(propan-2-yloxy)-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde
• CAS No: 1015844-32-2
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD03180288
• CID: 2130426
• Update Time: 2023-11-20

4-(propan-2-yloxy)-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxy-3-pyrazol-1-ylmethylbenzaldehyde
• 4-Isopropoxy-3-pyrazol-1-ylmethyl-benzaldehyde
• 4-isopropoxy-3-(1H-pyrazol-1-ylmethyl)benzaldehyde
• 3-((1H-Pyrazol-1-yl)methyl)-4-isopropoxybenzaldehyde
• ST50532503
• R6600
• BB 0237669
• 4-Isopropoxy-3-pyrazol-1-ylmethyl-benzaldeh yde
• 4-(methylethoxy)-3-(pyrazolylmethyl)benzaldehyde
• benzaldehyde, 4-(1-methylethoxy)-3-(1H-pyrazol-1-ylmethyl)-
• 4-(propan-2-yloxy)-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde

• MDL： MFCD03180288
• Inchi： 1S/C14H16N2O2/c1-11(2)18-14-5-4-12(10-17)8-13(14)9-16-7-3-6-15-16/h3-8,10-11H,9H2,1-2H3
• InChI Key： IPISKFFBJGWHOW-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(C=O)=CC=1CN1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 271
• Topological Polar Surface Area: 44.1